Cas no 920504-58-1 (2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)-)

2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)- structure
920504-58-1 structure
Product Name:2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)-
CAS No:920504-58-1
MF:C11H16O4
MW:212.242343902588
CID:756682
PubChem ID:71424111
Update Time:2025-04-19

2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)-
    • 6-O-tert-butyl 1-O-methyl hexa-2,4-dienedioate
    • DTXSID70842914
    • tert-Butyl methyl hexa-2,4-dienedioate
    • 920504-58-1
    • Inchi: 1S/C11H16O4/c1-11(2,3)15-10(13)8-6-5-7-9(12)14-4/h5-8H,1-4H3
    • InChI Key: INBIJTWVOMJLJK-UHFFFAOYSA-N
    • SMILES: O(C(C=CC=CC(=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 212.10485899g/mol
  • Monoisotopic Mass: 212.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų
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